Cas no 93129-94-3 (Tacalcitol monohydrate)

Tacalcitol monohydrate Properties

Names and Identifiers

• Tacalcitol monohydrate
• 1-alpha,24(R)-Dihydroxyvitamin D3 monohydrate
• 1,24(R)-Dihydroxyvitamin D3 monohydrate
• Tacalcitol Monohydra
• 9,10-Secocholesta-5,7,10(19)-triene-1,3,24-triol, monohydrate, (1α,3β,5Z,7E,24R)- (9CI)
• 1α,24(R)-Dihydroxy-vitamin D3 monohydrate
• 1α,24(R)-Dihydroxycholecalciferol monohydrate
• 1,3-Cyclohexanediol, 4-methylene-5-[(2E)-2-[(1R,3aS,7aR)-octahydro-1-[(1R,4R)-4-hydroxy-1,5-dimethylhexyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-, hydrate , (1R,3S,5Z)
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5R)-5-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol;hydrate
• Tacalcitol hydrate (JP17)
• Curatoderm (TN)
• B3Q63NVN9R
• TACALCITOL HYDRATE [JAN]
• 1,24(R)-Dihydroxyvitamin D3, monohydrate
• Bonalfa high
• (+)-(5Z,7E,24R)-9,10-Secocholesta-5,7,10(19)-triene-1alpha,3beta,24-triol monohydrate
• PD143597
• Bonalfa high (TN)
• 93129-94-3
• Tacalcitol for system suitability
• Q27274319
• TACALCITOL MONOHYDRATE
• TACALCITOL MONOHYDRATE (EP MONOGRAPH)
• SCHEMBL1376069
• TACALCITOL MONOHYDRATE [EP MONOGRAPH]
• AKOS030527012
• (1R,3S)-5-[2-[(1R,3aR,7aS)-1-[(2R,5S)-5-hydroxy-6-Methyl-heptan-2-yl]-7a-Methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-Methylidene-cyclohexane-1,3-diol
• (+)-(5Z,7E,24R)-9,10-SECOCHOLESTA-5,7,10(19)-TRIENE-1.ALPHA.,3.BETA.,24-TRIOL MONOHYDRATE
• Tacalcitol hydrate
• UNII-B3Q63NVN9R
• (1S,3R,5Z,7E,24R)-9,10-Secocholesta-5,7,10(19)-triene-1,3,24-triol monohydrate
• D01472
• TACALCITOL MONOHYDRATE [WHO-DD]
• DA-58235
• +Expand

• InChIKey： UCLYOJXQGOXQKJ-XXBHHXRKSA-N
• Inchi： 1S/C27H44O3.H2O/c1-17(2)25(29)13-8-18(3)23-11-12-24-20(7-6-14-27(23,24)5)9-10-21-15-22(28)16-26(30)19(21)4;/h9-10,17-18,22-26,28-30H,4,6-8,11-16H2,1-3,5H3;1H2/b20-9+,21-10-;/t18-,22-,23-,24+,25-,26+,27-;/m1./s1
• SMILES： C[C@@]12[C@@H]([C@H](C)CC[C@@H](O)C(C)C)CC[C@H]1/C(/CCC2)=C/C=C1/C[C@@H](O)C[C@H](O)C/1=C.O

Computed Properties

• Exact Mass: 434.34
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 434.34
• Heavy Atom Count: 31
• Complexity: 676
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 61.7A^2

Experimental Properties

• Boiling Point: 565°Cat760mmHg
• Flash Point: 238.4°C
• Density: 1.06